(1-methyl-1H-imidazol-2-yl)(2,4,6-trimethoxyphenyl)methanone

• Molecular Formula: C14H16N2O4
• Molecular Weight: 276.29 g/mol
• IUPAC Name: (1-methylimidazol-2-yl)-(2,4,6-trimethoxyphenyl)methanone
• InChI: InChI=1S/C14H16N2O4/c1-16-6-5-15-14(16)13(17)12-10(19-3)7-9(18-2)8-11(12)20-4/h5-8H,1-4H3
• InChI Key: RQYUJWSBHBNUGK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C(=O)C2=C(C=C(C=C2OC)OC)OC

Description

1-METHYL-2-(2,4,6-TRIMETHOXYBENZOYL)-1H-IMIDAZOLE is an organic compound that belongs to the class of imidazole derivatives. This compound is characterized by the presence of a methyl group at the first position and a 2,4,6-trimethoxybenzoyl group at the second position of the imidazole ring. The unique structure of this compound makes it of interest in various fields of scientific research, including chemistry, biology, and medicine.

Preparation Methods

The synthesis of 1-METHYL-2-(2,4,6-TRIMETHOXYBENZOYL)-1H-IMIDAZOLE typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 2,4,6-trimethoxybenzoic acid and 1-methylimidazole.

Acylation Reaction: The 2,4,6-trimethoxybenzoic acid is converted to its corresponding acid chloride using thionyl chloride (SOCl₂). This acid chloride is then reacted with 1-methylimidazole in the presence of a base such as triethylamine (Et₃N) to form the desired product.

Purification: The crude product is purified using techniques such as recrystallization or column chromatography to obtain pure 1-METHYL-2-(2,4,6-TRIMETHOXYBENZOYL)-1H-IMIDAZOLE.

Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

1-METHYL-2-(2,4,6-TRIMETHOXYBENZOYL)-1H-IMIDAZOLE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as